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Compound of Interest

Compound Name: D-Cysteine

Cat. No.: B559563

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount to both personal safety and the integrity of experimental outcomes. This
guide provides essential safety and logistical information for the handling of D-Cysteine,
offering procedural, step-by-step guidance to address specific operational questions and
ensure a secure laboratory environment.

Personal Protective Equipment (PPE) for Handling D-
Cysteine

When working with D-Cysteine, a comprehensive approach to personal protection is crucial to
prevent exposure. The following table summarizes the recommended PPE.
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Personal Protective

Specifications and

Body Part .
Equipment Standards
Must comply with OSHA's eye
Safety glasses with side- and face protection regulations
Eyes/Face shields or chemical safety in 29 CFR 1910.133 or
goggles. European Standard EN166.[1]
[2]
Chemical-resistant gloves
o Select gloves tested to a
(e.g., nitrile rubber,
relevant standard (e.g., Europe
) polychloroprene, butyl rubber,
Skin EN 374, US F739).[3][4] Wear

fluorocaoutchouc, polyvinyl
chloride) and a lab coat or

other protective clothing.

appropriate protective clothing

to prevent skin exposure.[1][3]

Respiratory

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is recommended if
dust is generated or if irritation

is experienced.

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed whenever
workplace conditions warrant a

respirator's use.[1][2]

Occupational Exposure Limits

While specific exposure limits for D-Cysteine are not widely established, it is often treated as

"Particulates Not Otherwise Regulated" (PNOR) or nuisance dust.[3]

Exposure Limit

Exposure Limit (Total

Jurisdiction ) .
(Respirable Fraction) Dust)
US OSHA (PELSs) - Table Z3 5 mg/m3 15 mg/m3
US - Wyoming (Table Z1) 5 mg/m3 -
US - Hawaii - 10 mg/m3
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Safe Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of D-Cysteine

and the safety of laboratory personnel.

» Handling: Avoid all personal contact, including inhalation of dust.[3] Wash hands thoroughly
after handling.[1] Provide appropriate exhaust ventilation at places where dust is formed.[5]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[5][6]
Recommended storage temperature is often between 2—8 °C.[7]

First Aid Measures

In the event of accidental exposure to D-Cysteine, immediate and appropriate first aid is
critical.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact ) ) o
upper and lower eyelids. Get medical attention if

irritation persists.[1][7]

Immediately wash skin with copious amounts of
) water for at least 15 minutes while removing
Skin Contact ) . .
contaminated clothing and shoes. If skin

irritation persists, call a physician.[1]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Get medical attention if

symptoms occur.[1]

Wash out mouth with copious amounts of water
Ingestion for at least 15 minutes. Call a physician if you
feel unwell.[1][7]

Disposal Plan
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D-Cysteine is not typically classified as hazardous waste; however, all chemical waste must be
managed responsibly.[8]

Regulatory Compliance: All disposal methods must comply with federal, state, and local
regulations.[3][8]

» Waste Characterization: The waste generator is responsible for properly characterizing all
waste materials. If D-Cysteine is mixed with hazardous substances, the mixture must be
treated as hazardous waste.[8]

o Container Management: Keep the chemical in its original container and do not mix it with
other waste. Uncleaned containers should be treated as the product itself.[8][9]

» Prohibited Disposal: Do not dispose of with household garbage or allow it to enter drains or
water courses.[8]

Visual Guides for Safe Handling

To further clarify the procedures for safely handling D-Cysteine, the following diagrams
illustrate key workflows and decision-making processes.
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Start: Handling D-Cysteine

Is there a potential for dust generation?

Wear NIOSH/MSHA or EN 149 approved respirator

Standard PPE:

- Safety glasses with side-shields
- Chemical-resistant gloves
- Lab coat

Proceed with handling

Click to download full resolution via product page

PPE Selection Workflow for D-Cysteine
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Preparation

Prepare clean, well-ventilated work area (e.g., fume hood)

y

Don appropriate PPE

Handling

Weigh D-Cysteine, avoiding dust creation

:

Prepare solution by slowly adding solid to solvent

Post-Experiment

Decontaminate work area

:

Doff PPE

:

Dispose of waste according to regulations

Click to download full resolution via product page

Operational Workflow for Handling D-Cysteine
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Start: D-Cysteine Waste Disposal

Is the waste mixed with hazardous substances?

Yes No

Dispose of as Hazardous Waste via institutional EHS protocols Dispose of as Non-Hazardous Waste

Collect in a designated, sealed, and labeled container

;

Dispose via a licensed professional waste disposal service

Click to download full resolution via product page

Disposal Decision-Making for D-Cysteine Waste

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.chemicalbook.com/msds/d-cysteine.htm
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_L_Cysteine_13C3_15N.pdf
https://www.carlroth.com/medias/SDB-7874-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDU5NTV8YXBwbGljYXRpb24vcGRmfGFHTTJMMmc0TlM4NU1UYzVOREl6TkRBNE1UVTRMMU5FUWw4M09EYzBYMGxGWDBWT0xuQmtaZ3w0MDU5NjViZjg3YzBiMjE1OTAzZGRlYjBiMzFkYzQ0OTQ5ODkxMzgxZGEzZDI2YjQ5ZWM5NTUxYjA1NmRhZTMx
https://www.benchchem.com/pdf/Proper_Disposal_of_L_Cysteine_C_N_A_Guide_for_Laboratory_Professionals.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/168149?userType=undefined
https://www.benchchem.com/product/b559563#personal-protective-equipment-for-handling-d-cysteine
https://www.benchchem.com/product/b559563#personal-protective-equipment-for-handling-d-cysteine
https://www.benchchem.com/product/b559563#personal-protective-equipment-for-handling-d-cysteine
https://www.benchchem.com/product/b559563#personal-protective-equipment-for-handling-d-cysteine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b559563?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b559563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

